N-(4-ethoxyphenyl)-N'-(3-fluorophenyl)thiourea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(3-fluorophenyl)thiourea
• InChI: InChI=1S/C15H15FN2OS/c1-2-19-14-8-6-12(7-9-14)17-15(20)18-13-5-3-4-11(16)10-13/h3-10H,2H2,1H3,(H2,17,18,20)
• InChI Key: JDILZSAQHSQQJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=CC(=CC=C2)F
• Molecular Formula: C15H15FN2OS
• Molecular Weight: 290.4 g/mol

Description

N-(4-ethoxyphenyl)-N'-(3-fluorophenyl)thiourea is a chemical compound that belongs to the class of thioureas. It is commonly used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N'-(3-fluorophenyl)thiourea is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of COX-2. It has also been shown to improve cognitive function by inhibiting the activity of AChE. Additionally, it has been shown to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-ethoxyphenyl)-N'-(3-fluorophenyl)thiourea in lab experiments is its potential therapeutic applications. It has been extensively studied for its potential use in the treatment of various diseases, which makes it a promising compound for further research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It is important to use caution when handling this compound, as it may pose a risk to human health.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-N'-(3-fluorophenyl)thiourea. One potential direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer, inflammation, and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, in order to better understand how it exerts its therapeutic effects. Additionally, future research could focus on developing more efficient synthesis methods for this compound, in order to make it more accessible for research purposes.
Conclusion
In conclusion, this compound is a promising compound for scientific research. It has potential therapeutic applications in the treatment of various diseases, and has been shown to have antitumor, anti-inflammatory, and antioxidant properties. However, it is important to use caution when handling this compound, as it may pose a risk to human health. Further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-N'-(3-fluorophenyl)thiourea involves the reaction between 4-ethoxyaniline and 3-fluorobenzoyl isothiocyanate in the presence of a base. The reaction is carried out in a solvent such as dichloromethane or ethanol. The product is then purified by recrystallization to obtain a pure compound.

Scientific Research Applications

N-(4-ethoxyphenyl)-N'-(3-fluorophenyl)thiourea has been extensively studied for its potential therapeutic applications. It has been shown to have antitumor, anti-inflammatory, and antioxidant properties. It has also been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.